Methyl 4-(dimethylamino)-2-hydroxybenzoate

• IUPAC Name: methyl 4-(dimethylamino)-2-hydroxybenzoate
• InChI: InChI=1S/C10H13NO3/c1-11(2)7-4-5-8(9(12)6-7)10(13)14-3/h4-6,12H,1-3H3
• InChI Key: RHFNNYRLZPAKCV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=C(C=C1)C(=O)OC)O
• Molecular Formula: C10H13NO3
• DSSTOX Substance ID: DTXSID50610198
• Molecular Weight: 195.21 g/mol
• CAS No.: 27559-59-7

Description

Methyl 4-(dimethylamino)-2-hydroxybenzoate is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Pharmaceutical Activity

Methyl 4-(dimethylamino)-2-hydroxybenzoate, also known as methyl paraben, has been studied for its crystal structure and pharmaceutical activity. A study determined the single crystal X-ray structure of methyl 4-hydroxybenzoate at 120 K, revealing a 3D framework formed by extensive intermolecular hydrogen bonding. Hirshfeld surface analysis provided insights into the intermolecular interactions and crystal packing. Computational calculations correlated strongly with experimental findings, indicating pharmaceutical activity based on molecular determinants (Sharfalddin et al., 2020).

Synthesis of Related Compounds

Research has also focused on synthesizing compounds related to this compound. For instance, (benzoylamino)methyl 4-hydroxybenzoate was obtained through a reaction involving 4-hydroxybenzoic acid, showcasing a methodology for creating similar compounds (Popovski & Mladenovska, 2010).

Cytotoxic Activity in Cancer Research

A study synthesized 2-substituted 6-methyl-1-oxo-1,2-dihydrobenzo[b][1,6]naphthyridine-4-carboxylic acids and tested their cytotoxicity against various cancer cell lines. The derived 4-N-[2-(dimethylamino)ethyl]carboxamides exhibited potent cytotoxicity, with some compounds having IC50 values less than 10 nM. This research highlights the potential use of these compounds in cancer treatment (Deady et al., 2003).

Safety and Hazards

Similar compounds can cause skin irritation, serious eye damage, and damage to organs. They are also toxic if swallowed or inhaled.

Future Directions

The future directions for similar compounds involve their use in a variety of applications. For example, Arbidol is a broad-spectrum antiviral with demonstrated activity against a number of enveloped and non-enveloped viruses.

Mechanism of Action

Biochemical Pathways

The specific biochemical pathways affected by Methyl 4-(dimethylamino)-2-hydroxybenzoate are currently unknown It’s possible that this compound could influence a variety of pathways, depending on its targets and mode of action

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown . These effects would likely depend on the compound’s targets, mode of action, and the specific biochemical pathways it affects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, presence of other molecules, and the specific biological environment in which the compound is present.

Synthesis routes and methods

Procedure details

To a solution of 2-hydroxy-4-(N,N-dimethylamino)benzoic acid (9.05 g, 50 mmol) and MeOH (100 mL) at 0° C. was added thionyl chloride (5.34 mL, 75 mmol) dropwise. The reaction was warmed to room temperature and refluxed for 14 hours. After cooling, ether was added to the mixture and the reaction was carefully quenched with satd NaHCO3. The mixture was diluted with ether (200 mL) and partitioned. The organic layer was dried over MgSO4 and the crude product was adsorbed onto silica gel. The crude product was chromatographed on silica gel (5% CH2Cl2/hexane to 25% CH2Cl2/hexane) and triturated with ether/hexane to give the desired product as a white solid (7.1 g, 73%).